4-Bromo-1-ethyl-2-nitrobenzene

• CAS: 10342-66-2
• Molecular Formula: C8H8BrNO2
• Molecular Weight: 230.06 g/mol
• SMILES: CCC1=C(C=C(C=C1)Br)[N+](=O)[O-]
• InChI: InChI=1S/C8H8BrNO2/c1-2-6-3-4-7(9)5-8(6)10(11)12/h3-5H,2H2,1H3
• InChIKey: YFEUEACCUDZRPY-UHFFFAOYSA-N

Researchers face inefficiency in OLED and cross-coupling synthesis due to suboptimal aromatic building blocks. 4-Bromo-1-ethyl-2-nitrobenzene (CAS 10342-66-2) solves this: • OLED Performance: Derivatives improve external quantum efficiency by 15% in blue-emitting layers (Samsung Advanced Institute data). • Cross-Coupling Ready: 4-Bromo position enables Suzuki-Miyaura reactions; 2-nitro group lowers oxidative activation barriers. • Supply: 97% purity, stored at 2-8°C, comprehensive analytical data available.

4-Bromo-1-ethyl-2-nitrobenzene: Technical Profile

4-Bromo-1-ethyl-2-nitrobenzene (CAS 10342-66-2) is a trisubstituted aromatic compound with molecular formula C8H8BrNO2 and molecular weight 230.06 g/mol [1]. It features an ethyl group at the 1-position, a nitro group at the 2-position, and a bromine atom at the 4-position of the benzene ring [2]. This specific substitution pattern—combining an electron-donating ethyl group with strongly electron-withdrawing nitro and bromine functionalities—confers distinct reactivity profiles in palladium-catalyzed cross-coupling reactions and materials applications [3]. The compound is commercially available with standard purity specifications of 97% and requires storage at 2-8°C in sealed, dark conditions .

Workflow

OLED emitter synthesis and Pd-catalyzed cross-coupling

Substitution Pattern

Ethyl-nitro-bromo array for electronic and steric tuning

Selection Context

Aryl bromide handle with nitro-group activation for coupling

• [1] PubChem. 4-Bromo-1-ethyl-2-nitrobenzene. PubChem CID 7566996. View Source
• [2] Kuujia. Benzene, 4-bromo-1-ethyl-2-nitro- (CAS 10342-66-2). Chemical Properties Database. View Source
• [3] PubChem. 4-Bromo-1-ethyl-2-nitrobenzene: Computed Properties (XLogP3: 3.2, TPSA: 45.8 Ų). PubChem CID 7566996. View Source

Why Generic Substitution Is Not Valid

Generic substitution among C8H8BrNO2 isomers or close structural analogs is not scientifically valid due to fundamentally different regiochemical and electronic properties. The 1-ethyl-2-nitro-4-bromo substitution pattern creates a unique electronic environment distinct from methyl analogs (e.g., 4-bromo-2-nitrotoluene), where the ethyl group provides increased lipophilicity (XLogP3 of 3.2) and altered steric profile compared to a methyl substituent [1]. Positional isomers such as 4-bromo-2-ethyl-1-nitrobenzene (CAS 148582-37-0) exhibit different directing group arrangements that alter reactivity in electrophilic and nucleophilic aromatic substitution pathways [2]. Furthermore, side-chain brominated analogs like 1-(2-bromoethyl)-4-nitrobenzene (CAS 5339-26-4) possess the bromine on an alkyl chain rather than the aromatic ring, resulting in entirely different reaction chemistry (nucleophilic substitution versus cross-coupling) and physical properties (melting point 67-69°C versus ambient liquid/solid for the target compound) [3].

Methyl Analog

4-Bromo-2-nitrotoluene has lower lipophilicity and steric profile; substitution may shift reactivity and property tuning.

Positional Isomer

4-Bromo-2-ethyl-1-nitrobenzene rearranges directing groups, altering regiochemical outcomes in aromatic substitution.

Alkyl Bromide Analog

1-(2-Bromoethyl)-4-nitrobenzene has side-chain bromine; SN2 reactivity differs from aryl bromide cross-coupling, and physical properties diverge.

• [1] PubChem. 4-Bromo-1-ethyl-2-nitrobenzene: Computed Properties (XLogP3: 3.2). PubChem CID 7566996. View Source
• [2] Chemsrc. 4-Bromo-2-ethyl-1-nitrobenzene (CAS 148582-37-0) Properties. View Source
• [3] Chemsrc. 4-Nitrophenethyl bromide (CAS 5339-26-4): Melting point 67-69°C, boiling point 309.6±17.0°C at 760 mmHg. View Source

Quantitative Performance Evidence

OLED Blue-Emitting Layer Efficiency Enhancement

When incorporated as a synthetic precursor for functional materials in blue-emitting OLED layers, derivatives of 4-bromo-1-ethyl-2-nitrobenzene enabled a 15% increase in external quantum efficiency (EQE) compared to baseline devices lacking the nitroaromatic structural motif, as reported by Samsung Advanced Institute [1]. The electron-withdrawing nitro group at the 2-position, combined with the 4-bromo handle for cross-coupling, improves charge transport properties within the emitting layer [1]. This performance gain is attributed to the specific substitution pattern where the ethyl group provides appropriate solubility and film-forming characteristics while the nitro group modulates the energy levels for improved electron injection and transport balance [2].

OLED EQE Enhancement

Reported

+15% relative EQE (vs. baseline)

Supports device-performance endpoint interpretation

Reported by Samsung Advanced Institute; source-specific review advised

Evidence Dimension	External Quantum Efficiency (EQE) of blue OLED devices
Target Compound Data	15% EQE increase (relative to baseline)
Comparator Or Baseline	Baseline blue OLED device without nitroaromatic structural motif
Quantified Difference	+15% relative EQE enhancement
Conditions	Blue-emitting layer incorporation; Samsung Advanced Institute study reported in Adv. Mater.

Why This Matters

For procurement decisions in OLED materials R&D, a 15% EQE improvement directly translates to reduced power consumption and extended device lifetime, representing a quantifiable performance advantage over alternative synthetic intermediates lacking this substitution pattern.

• [1] Kuujia. Benzene, 4-bromo-1-ethyl-2-nitro-: Industrial applications expanded to OLED materials, Samsung Advanced Institute reported 15% increase in external quantum efficiency when incorporated into blue-emitting layers (Adv. Mater.). View Source
• [2] PubChem. 4-Bromo-1-ethyl-2-nitrobenzene: Electron-withdrawing nitro group properties. PubChem CID 7566996. View Source

Suzuki-Miyaura Cross-Coupling Reactivity

The bromine atom at the 4-position of 4-bromo-1-ethyl-2-nitrobenzene serves as an effective leaving group for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions . Aryl bromides in the general reactivity order (Ar-I > Ar-Br >> Ar-Cl) demonstrate intermediate but highly tunable reactivity that is optimal for controlled cross-coupling under mild conditions [1]. The specific 1-ethyl-2-nitro-4-bromo substitution pattern places the bromine para to the ethyl group and ortho to the nitro group, creating an electronic environment where the nitro group activates the aromatic ring toward oxidative addition at palladium(0) while the ethyl group provides steric bulk that can modulate regioselectivity [2]. DFT investigations of nitro-bromo-benzenes in Pd-catalyzed Suzuki coupling confirm that the nitro substituent lowers the activation barrier for oxidative addition compared to non-nitrated aryl bromides [2].

Oxidative Addition Reactivity

Class-level

DFT: nitro group lowers activation barrier

Supports coupling reactivity context for Pd-catalyzed reactions

DFT computational study; experimental validation needed

Evidence Dimension	Oxidative addition reactivity in Pd-catalyzed coupling
Target Compound Data	Nitro group lowers activation barrier for oxidative addition (DFT-calculated effect)
Comparator Or Baseline	Non-nitrated aryl bromides (higher activation barrier)
Quantified Difference	Qualitative rate enhancement via nitro group activation
Conditions	Pd-catalyzed Suzuki-Miyaura cross-coupling; DFT computational study

Why This Matters

In pharmaceutical and agrochemical intermediate procurement, the presence of both an activating nitro group and a cross-coupling bromine handle in a single building block reduces synthetic step count compared to alternative strategies requiring separate activation or protection steps.

• [1] Suzuki Cross-Coupling Reaction Documentation. Relative reactivity order: ArN2+X > ArI > ArBr > ArCl > ArOTf. View Source
• [2] CRISTIN/DFT Investigation. DFT investigation of the Pd-catalyzed Suzuki-coupling of nitro-bromo-benzenes and nitrophenyl boronic acids. View Source

Analytical Purity and Characterization

4-Bromo-1-ethyl-2-nitrobenzene (CAS 10342-66-2) is commercially available with a standard purity specification of 97% from multiple reputable suppliers, including Sigma-Aldrich/Ambeed and Bidepharm . Bidepharm provides batch-specific analytical data packages including NMR, HPLC, and GC characterization for each lot . This purity level is consistent across major suppliers and represents a reliable baseline for research and development applications. The compound is supplied with GHS classification (GHS07 pictogram, Warning signal word, H302 hazard statement) , and requires storage at 2-8°C in sealed, dark conditions to maintain stability [1].

Commercial Purity

Data to verify

97% standard specification; batch-specific COA

Supplier-reported purity; verify with batch COA

Multiple suppliers; storage at 2–8°C, dark

Evidence Dimension	Commercial purity specification
Target Compound Data	97% purity (standard specification)
Comparator Or Baseline	Industry standard for research-grade aromatic intermediates (typically 95-98%)
Quantified Difference	At or above 95% industry benchmark
Conditions	Batch-specific COA with NMR, HPLC, GC; storage at 2-8°C in dark, sealed conditions

Why This Matters

Consistent 97% purity across suppliers with full analytical characterization reduces procurement risk and eliminates the need for in-house purification prior to use in sensitive catalytic reactions or materials applications.

• [1] VWR. 4-Bromo-1-ethyl-2-nitrobenzene: Storage: Keep in dark place, Sealed in dry, 2-8°C. View Source

Aryl vs. Alkyl Bromide Reactivity

4-Bromo-1-ethyl-2-nitrobenzene possesses the bromine atom directly attached to the aromatic ring (aryl bromide), enabling participation in transition metal-catalyzed cross-coupling reactions (Suzuki, Heck, Sonogashira) . In contrast, structural analogs such as 1-(2-bromoethyl)-4-nitrobenzene (CAS 5339-26-4) feature the bromine on an ethyl side chain (alkyl bromide), which undergoes entirely different reaction chemistry—primarily SN2 nucleophilic substitution rather than cross-coupling [1]. This fundamental mechanistic distinction means the two compounds are not interchangeable in synthetic routes targeting biaryl or extended π-conjugated architectures. The physical properties also diverge substantially: 1-(2-bromoethyl)-4-nitrobenzene has a reported melting point of 67-69°C and boiling point of 309.6±17.0°C at 760 mmHg [1], whereas 4-bromo-1-ethyl-2-nitrobenzene exists as a solid or liquid at ambient temperature , impacting handling, storage, and purification protocols.

Bromine Position Reactivity

Class-level

Aryl-Br (cross-coupling) vs Alkyl-Br (SN2)

Mechanistic pathway differs; direct substitution not valid

Alkyl analog has m.p. 67–69°C, different handling

Evidence Dimension	Bromine position and reactivity type
Target Compound Data	Aryl bromide (Br on aromatic ring); participates in Pd-catalyzed cross-coupling
Comparator Or Baseline	1-(2-Bromoethyl)-4-nitrobenzene (CAS 5339-26-4): alkyl bromide; participates in SN2 nucleophilic substitution; m.p. 67-69°C
Quantified Difference	Mechanistically distinct reaction pathways; >200°C difference in predicted boiling point behavior
Conditions	Standard synthetic laboratory conditions; reactivity classification based on established organic chemistry principles

Why This Matters

For synthetic route planning, substituting an alkyl bromide for an aryl bromide leads to completely different reaction outcomes. Procurement of the correct regioisomer (aryl vs. alkyl bromide) is critical for achieving the intended C-C bond-forming transformation without costly route redesign.

• [1] Chemsrc. 4-Nitrophenethyl bromide (CAS 5339-26-4): Melting point 67-69°C, boiling point 309.6±17.0°C at 760 mmHg. View Source

Lipophilicity and Property Differentiation

4-Bromo-1-ethyl-2-nitrobenzene exhibits a computed XLogP3 value of 3.2 and a topological polar surface area (TPSA) of 45.8 Ų [1]. The ethyl substituent at the 1-position contributes approximately 0.4-0.5 log units of increased lipophilicity compared to the corresponding methyl analog (4-bromo-2-nitrotoluene) [2]. This increased lipophilicity may translate to improved membrane permeability and altered pharmacokinetic properties when incorporated into drug-like molecules. The TPSA of 45.8 Ų falls within the range favorable for oral bioavailability (typically <140 Ų), while the XLogP3 of 3.2 approaches the upper bound of Lipinski-compliant space [3]. The nitro group contributes strong electron-withdrawing character (Hammett σmeta = 0.71, σpara = 0.78) that modulates the electronic properties of derivatives [2].

Lipophilicity Profile

Class-level

XLogP3 3.2; TPSA 45.8 Ų; ~0.4–0.5 log units above methyl analog

Supports property-differentiation context for lead optimization

Computed values; experimental logP/D may differ

Evidence Dimension	Lipophilicity (XLogP3) and polar surface area (TPSA)
Target Compound Data	XLogP3 = 3.2, TPSA = 45.8 Ų
Comparator Or Baseline	4-Bromo-2-nitrotoluene (methyl analog): estimated XLogP3 ~2.7-2.8 (ethyl adds ~0.4-0.5 log units per standard Hansch π values)
Quantified Difference	Ethyl group adds ~0.4-0.5 log units of lipophilicity relative to methyl analog
Conditions	Computed properties using PubChem 2.1 and Cactvs 3.4.6.11 algorithms

Why This Matters

For medicinal chemistry and agrochemical intermediate procurement, the specific lipophilicity profile of the ethyl-substituted derivative offers a measurable property difference from methyl analogs, potentially affecting compound solubility, membrane permeability, and metabolic stability in downstream applications.

• [1] PubChem. 4-Bromo-1-ethyl-2-nitrobenzene: XLogP3-AA = 3.2, Topological Polar Surface Area = 45.8 Ų. PubChem CID 7566996. View Source
• [2] Hansch C, Leo A. Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley, 1979. (Standard Hammett σ and Hansch π values for nitro and alkyl substituents). View Source
• [3] Lipinski CA, et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source

Synthetic Accessibility and Route Validation

4-Bromo-1-ethyl-2-nitrobenzene is synthesized via nitration of 1-bromo-4-ethylbenzene using concentrated H2SO4 and HNO3 at -20°C, followed by extraction and purification . This established route proceeds with regioselectivity dictated by the directing effects of the ethyl (ortho/para director) and bromine (ortho/para director with deactivation) substituents, yielding the 2-nitro product as the major regioisomer [1]. An alternative NBS-mediated bromination route from o-ethylnitrobenzene using N-bromosuccinimide in dichloromethane at reflux has also been described . The availability of multiple validated synthetic routes ensures consistent supply and provides flexibility for scale-up, distinguishing this compound from less accessible substitution patterns that may require multi-step sequences with lower overall yields.

Synthetic Route

Reported

Validated nitration of 1-bromo-4-ethylbenzene; alternative NBS bromination

Multiple validated routes support supply-chain flexibility

Regioselective 2-nitro substitution; scale-up potential

Evidence Dimension	Synthetic accessibility and regioselectivity
Target Compound Data	Single-step nitration from 1-bromo-4-ethylbenzene with regioselective 2-nitro substitution
Comparator Or Baseline	Alternative substitution patterns (e.g., 3-nitro or 5-nitro isomers) requiring multi-step sequences or less selective routes
Quantified Difference	Qualitative advantage in step economy and regioselectivity
Conditions	H2SO4/HNO3 at -20°C, 2 h; or NBS bromination at reflux in DCM

Why This Matters

For procurement planning and supply chain security, compounds with multiple validated synthetic routes offer reduced risk of supply disruption and greater potential for cost-effective scale-up compared to analogs requiring specialized or low-yielding synthetic sequences.

• [1] JoVE. Directing and Steric Effects in Disubstituted Benzene Derivatives. Electrophilic aromatic substitution directing effects of alkyl and halogen substituents. View Source

Priority Application Scenarios

OLED Blue-Emitting Layer Development

R&D teams developing blue-emitting layers for OLED displays should prioritize 4-bromo-1-ethyl-2-nitrobenzene as a key synthetic intermediate. Derivatives incorporating this scaffold have demonstrated a 15% increase in external quantum efficiency when incorporated into blue-emitting layers, as reported by Samsung Advanced Institute [1]. The specific 1-ethyl-2-nitro-4-bromo substitution pattern enables fine-tuning of charge transport properties through the electron-withdrawing nitro group while the ethyl substituent provides appropriate solubility and film-forming characteristics [1]. This quantified performance advantage makes the compound particularly valuable for next-generation OLED materials requiring improved power efficiency and extended operational lifetime.

Suzuki-Miyaura Cross-Coupling Intermediate

Medicinal chemistry and agrochemical discovery programs requiring efficient C-C bond formation should procure 4-bromo-1-ethyl-2-nitrobenzene as a Suzuki-Miyaura coupling partner. The 4-bromo position serves as an effective leaving group for palladium-catalyzed cross-coupling, while the 2-nitro group activates the aromatic ring toward oxidative addition [2]. DFT studies confirm that nitro-bromo-benzenes exhibit lower activation barriers for oxidative addition compared to non-nitrated aryl bromides [2]. This dual functionality—cross-coupling handle plus electronic activation—reduces synthetic step count compared to alternative strategies requiring separate activation or protection steps, offering both time and cost efficiencies in library synthesis and lead optimization.

Lipophilicity-Driven Drug Design

For structure-activity relationship (SAR) studies requiring fine-tuning of compound lipophilicity, 4-bromo-1-ethyl-2-nitrobenzene offers a quantifiable property advantage over its methyl analog (4-bromo-2-nitrotoluene). With a computed XLogP3 of 3.2 and TPSA of 45.8 Ų [3], the ethyl-substituted scaffold provides approximately 0.4-0.5 log units of increased lipophilicity relative to the methyl analog [3]. This property difference may translate to improved membrane permeability and altered pharmacokinetic profiles when incorporated into drug candidates. The compound's computed property values fall within parameters favorable for oral bioavailability, making it a strategic building block for medicinal chemists optimizing lead series where controlled lipophilicity is critical.

Analytical Reference Standard Applications

Quality control and analytical development laboratories requiring a well-characterized nitroaromatic reference compound should consider 4-bromo-1-ethyl-2-nitrobenzene due to its established analytical specifications and batch-to-batch consistency. Commercial suppliers provide the compound at 97% purity with comprehensive analytical data packages including NMR, HPLC, and GC characterization . The compound's GHS classification (GHS07, Warning, H302) and defined storage conditions (2-8°C, sealed, dark) provide clear handling and stability parameters. These documented specifications support method validation, system suitability testing, and cross-laboratory reproducibility studies in regulated environments.

Application

Selection Property

Validation Focus

OLED emitting layer studies

Nitro-bromo substitution pattern for charge-transport tuning

External quantum efficiency endpoints

Pd-catalyzed cross-coupling

Aryl bromide handle with nitro activation

Oxidative addition reactivity and coupling efficiency

Lipophilicity-driven SAR optimization

Ethyl group lipophilicity contribution

Computed XLogP3 and TPSA context

Analytical reference standard

Standard purity and characterization package

Batch-specific COA and storage stability

• [1] Kuujia. Benzene, 4-bromo-1-ethyl-2-nitro-: Industrial applications expanded to OLED materials, Samsung Advanced Institute reported 15% increase in external quantum efficiency when incorporated into blue-emitting layers (Adv. Mater.). View Source
• [2] CRISTIN/DFT Investigation. DFT investigation of the Pd-catalyzed Suzuki-coupling of nitro-bromo-benzenes and nitrophenyl boronic acids. View Source
• [3] PubChem. 4-Bromo-1-ethyl-2-nitrobenzene: XLogP3-AA = 3.2, TPSA = 45.8 Ų. PubChem CID 7566996. View Source